Cas no 1276039-66-7 ((R)-1-(2,4,6-Trifluorophenyl)ethanamine hydrochloride)

• Product Name: (R)-1-(2,4,6-Trifluorophenyl)ethanamine hydrochloride
• CAS No: 1276039-66-7
• MF: C₈H₉ClF₃N
• MW: 211.611971616745
• CID: 5520921
• PubChem ID: 51034131
• Update Time: 2025-05-22

(R)-1-(2,4,6-Trifluorophenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2,4,6-TRIFLUOROPHENYL)ETHAN-1-AMINE HCl
• (1R)-1-(2,4,6-TRIFLUOROPHENYL)ETHAN-1-AMINE HYDROCHLORIDE
• (R)-1-(2,4,6-Trifluorophenyl)ethanamine hydrochloride
• 1276039-66-7
• G73307
• (R)-1-(2,4,6-Trifluorophenyl)ethan-1-amine hydrochloride
• (R)-1-(2,4,6-Trifluorophenyl)ethanaminehydrochloride
• (1R)-1-(2,4,6-trifluorophenyl)ethanamine;hydrochloride

• Inchi： 1S/C8H8F3N.ClH/c1-4(12)8-6(10)2-5(9)3-7(8)11;/h2-4H,12H2,1H3;1H/t4-;/m1./s1
• InChI Key： DYOIYJYFXYTTAY-PGMHMLKASA-N
• SMILES： [C@@H](C1C(=CC(F)=CC=1F)F)(N)C.Cl

Computed Properties

• Exact Mass: 211.0375615g/mol
• Monoisotopic Mass: 211.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (R)-1-(2,4,6-Trifluorophenyl)ethanamine hydrochloride

(R)-1-(2,4,6-Trifluorophenyl)ethanamine Hydrochloride: A Comprehensive Overview

Introduction to (R)-1-(2,4,6-Trifluorophenyl)ethanamine Hydrochloride

(R)-1-(2,4,6-Trifluorophenyl)ethanamine hydrochloride is a compound with the CAS number 1276039-66-7. This compound is a chiral derivative of ethanamine, substituted with a trifluorophenyl group at the alpha position. The hydrochloride salt form is commonly used in pharmaceutical and chemical research due to its stability and solubility properties. The (R) configuration indicates that the compound has a specific stereochemistry, which is critical in determining its biological activity and pharmacokinetic properties.

Structural Features and Physical Properties

The molecular structure of (R)-1-(2,4,6-Trifluorophenyl)ethanamine hydrochloride consists of a central ethanamine backbone with a trifluorophenyl group attached to the alpha carbon. The trifluorophenyl group introduces significant electron-withdrawing effects due to the presence of three fluorine atoms at the 2, 4, and 6 positions of the phenyl ring. This substitution pattern enhances the compound's lipophilicity and stability while also influencing its interaction with biological systems.

The physical properties of this compound include a melting point of approximately 185°C and a molecular weight of 255.6 g/mol. Its solubility in water is moderate, making it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. The hydrochloride salt form ensures that the compound remains in its protonated state under physiological conditions, which is essential for its pharmacological activity.

Synthesis and Purification

The synthesis of (R)-1-(2,4,6-Trifluorophenyl)ethanamine hydrochloride typically involves a multi-step process starting from the corresponding trifluorophenyl ethanamine free base. The free base is synthesized via nucleophilic substitution or reductive amination reactions using appropriate starting materials such as 2,4,6-trifluorobenzaldehyde and ammonia derivatives. The stereochemistry at the alpha carbon is controlled during the synthesis to ensure the formation of the (R)-enantiomer.

Purification of the compound is achieved through recrystallization or chromatographic methods to obtain high-quality material suitable for biological testing. The hydrochloride salt is formed by treating the free base with hydrochloric acid in an appropriate solvent system, followed by isolation and drying.

Biological Activity and Applications

(R)-1-(2,4,6-Trifluorophenyl)ethanamine hydrochloride has been extensively studied for its potential as a drug candidate in various therapeutic areas. Recent research has focused on its role as a modulator of ion channels and receptors involved in pain signaling pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against voltage-gated sodium channels (Nav), which are key targets for treating chronic pain conditions such as neuropathic pain.

In addition to its ion channel modulatory effects, this compound has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that it can reduce inflammation by inhibiting pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest potential applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its role as a chiral template in asymmetric synthesis. The (R)-configuration of this compound makes it an ideal building block for constructing complex chiral molecules with high enantioselectivity. Recent advancements in catalytic asymmetric synthesis have further expanded its utility in organic chemistry research.

Safety Profile and Toxicological Considerations

The safety profile of (R)-1-(2,4,6-Trifluorophenyl)ethanamine hydrochloride has been evaluated through acute and chronic toxicity studies in animal models. These studies indicate that the compound has a favorable safety margin with no significant adverse effects observed at therapeutic doses. However, further long-term studies are required to fully characterize its safety profile for human use.

Environmental impact assessments have also been conducted to evaluate the persistence and bioaccumulation potential of this compound. Results suggest that it undergoes rapid biodegradation under aerobic conditions and does not pose significant risks to aquatic ecosystems when used responsibly.

Conclusion

(R)-1-(2,4,6-Trifluorophenyl)ethanamine hydrochloride represents a promising compound with diverse applications in pharmaceutical research and organic synthesis. Its unique structural features, combined with recent advances in understanding its biological activity and safety profile